Cas no 956950-68-8 (4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate)
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- [4-cyano-2-methyl-5-(trifluoromethyl)pyrazol-3-yl] 4-fluorobenzoate
- 4-CYANO-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-YL 4-FLUOROBENZENECARBOXYLATE
- 4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate
-
- MDL: MFCD07021355
- Inchi: InChI=1S/C13H7F4N3O2/c1-20-11(9(6-18)10(19-20)13(15,16)17)22-12(21)7-2-4-8(14)5-3-7/h2-5H,1H3
- InChI Key: WPAQTJXZSXOPAO-UHFFFAOYSA-N
- SMILES: Cn1c(c(c(n1)C(F)(F)F)C#N)OC(=O)c2ccc(cc2)F
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 476.8±45.0 °C at 760 mmHg
- Flash Point: 242.2±28.7 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C150930-25mg |
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate |
956950-68-8 | 25mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C150930-50mg |
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate |
956950-68-8 | 50mg |
$ 380.00 | 2022-06-06 | ||
| Matrix Scientific | 164654-500mg |
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate |
956950-68-8 | 500mg |
$918.00 | 2023-09-11 | ||
| Matrix Scientific | 164654-1g |
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate |
956950-68-8 | 1g |
$1836.00 | 2023-09-11 | ||
| Matrix Scientific | 164654-5g |
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate |
956950-68-8 | 5g |
$7343.00 | 2023-09-11 | ||
| A2B Chem LLC | AI76496-1mg |
4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzoate |
956950-68-8 | >90% | 1mg |
$201.00 | 2024-07-18 | |
| A2B Chem LLC | AI76496-5mg |
4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzoate |
956950-68-8 | >90% | 5mg |
$214.00 | 2024-07-18 | |
| A2B Chem LLC | AI76496-10mg |
4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzoate |
956950-68-8 | >90% | 10mg |
$240.00 | 2024-07-18 | |
| A2B Chem LLC | AI76496-500mg |
4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzoate |
956950-68-8 | >90% | 500mg |
$720.00 | 2024-07-18 | |
| A2B Chem LLC | AI76496-1g |
4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzoate |
956950-68-8 | >90% | 1g |
$1295.00 | 2024-07-18 |
4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate
Research Briefing on 4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate (CAS: 956950-68-8)
The compound 4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate (CAS: 956950-68-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings and advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the unique structural features of 4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate, which include a trifluoromethyl group and a cyano moiety. These functional groups contribute to its high reactivity and potential as a building block for more complex molecules. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for subsequent biological evaluations.
In vitro and in vivo studies have demonstrated that this compound exhibits promising biological activities, particularly in modulating specific enzymatic pathways. For instance, it has shown inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for developing novel therapeutics targeting diseases such as cancer and chronic inflammation.
Further investigations into the pharmacokinetic properties of 4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate have revealed favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies.
The compound's mechanism of action has been elucidated through advanced computational modeling and crystallographic studies. These approaches have provided insights into its binding interactions with target proteins, facilitating the design of more potent and selective derivatives. Collaborative efforts between academia and industry are underway to accelerate the translation of these discoveries into clinical applications.
In conclusion, 4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate represents a promising candidate for further drug development. Its unique chemical properties and biological activities underscore its potential in addressing unmet medical needs. Future research should focus on optimizing its therapeutic index and exploring its efficacy in preclinical models.
956950-68-8 (4-Cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 4-fluorobenzenecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)